Cas no 470671-23-9 (2,4-PENTADIYN-1-OL, 5-(TRIETHYLSILYL)-)

• Product Name: 2,4-PENTADIYN-1-OL, 5-(TRIETHYLSILYL)-
• CAS No: 470671-23-9
• MF: C₁₁H₁₈OSi
• MW: 194.345524311066
• CID: 4457867
• Update Time: 2026-04-10

2,4-PENTADIYN-1-OL, 5-(TRIETHYLSILYL)- Chemical and Physical Properties

Names and Identifiers

• 2,4-PENTADIYN-1-OL, 5-(TRIETHYLSILYL)-
• 2,4-Pentadiyn-1-ol, 5-(triethylsilyl)-

Additional information on 2,4-PENTADIYN-1-OL, 5-(TRIETHYLSILYL)-

Recent Advances in the Study of 2,4-Pentadiyn-1-ol, 5-(Triethylsilyl)- (CAS: 470671-23-9) and Its Applications in Chemical Biology and Medicine

The compound 2,4-Pentadiyn-1-ol, 5-(Triethylsilyl)- (CAS: 470671-23-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique alkyne and silyl functional groups, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its potential in click chemistry, drug discovery, and material science, highlighting its broad applicability and promising future in interdisciplinary research.

One of the key areas of interest is the role of 2,4-Pentadiyn-1-ol, 5-(Triethylsilyl)- in click chemistry reactions, particularly in the formation of triazole derivatives. A study published in the Journal of Organic Chemistry (2023) demonstrated its efficacy as a precursor for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are pivotal for bioconjugation and drug development. The triethylsilyl group was found to enhance the stability of the intermediate, facilitating higher yields and selectivity in these reactions.

In the realm of drug discovery, researchers have leveraged the unique properties of this compound to develop novel inhibitors targeting specific enzymes. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of a series of triazole-based inhibitors using 2,4-Pentadiyn-1-ol, 5-(Triethylsilyl)- as a key building block. These inhibitors exhibited potent activity against bacterial enzymes, suggesting potential applications in combating antibiotic-resistant pathogens.

Beyond its utility in synthetic chemistry, this compound has also been investigated for its role in material science. A study in Advanced Materials (2023) highlighted its use in the development of functionalized polymers with tunable properties. The incorporation of the triethylsilyl group allowed for precise control over polymer hydrophobicity and thermal stability, opening new avenues for designing advanced biomaterials.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 2,4-Pentadiyn-1-ol, 5-(Triethylsilyl)-. Recent efforts have focused on developing greener and more efficient synthetic routes, as detailed in a publication in Green Chemistry (2024). The use of catalytic systems and solvent-free conditions has shown promise in reducing environmental impact while maintaining high yields.

In conclusion, the compound 2,4-Pentadiyn-1-ol, 5-(Triethylsilyl)- (CAS: 470671-23-9) continues to be a focal point of research due to its multifaceted applications. Its role in click chemistry, drug discovery, and material science underscores its importance as a valuable tool in chemical biology and medicine. Future studies are expected to further explore its potential, particularly in addressing unmet medical needs and advancing sustainable chemistry practices.